Cas no 189019-45-2 (5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 189019-45-2
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD18833755
• CID: 115494
• PubChem ID: 10797169
• Update Time: 2025-05-21

5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine,4,5,6,7-tetrahydro-5,5-dimethyl-
• 5,5-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
• Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-5,5-dimethyl- (9CI)
• 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine
• SCHEMBL6440740
• F84245
• EN300-250412
• 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 5,5-Dimethyl-6,7-dihydro-4H-thieno[2,3-c]pyridine
• 189019-45-2
• Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-5,5-dimethyl-
• CS-0497896

• MDL： MFCD18833755
• Inchi： 1S/C9H13NS/c1-9(2)5-7-3-4-11-8(7)6-10-9/h3-4,10H,5-6H2,1-2H3
• InChI Key： XIGNRIZVQFQSAS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CNC(C)(C)C2

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 12.03

Additional information on 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine

5,5-Dimethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine: A Comprehensive Overview

The compound 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 189019-45-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural diversity. The thienopyridine framework at the core of this molecule provides a platform for various functional groups to be attached, making it highly versatile for applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of thienopyridine derivatives in the development of novel pharmaceutical agents. Researchers have explored the ability of these compounds to modulate key biological targets such as G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, a 2023 study published in *Nature Communications* demonstrated that 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine derivatives exhibit potent inhibitory activity against certain oncogenic kinases. This finding underscores the importance of this compound as a lead structure in anticancer drug development.

In addition to its pharmacological applications, thienopyridine-based materials have also been investigated for their electronic properties. The conjugated π-system in 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine enables efficient charge transport and optical absorption. A 2023 research article in *Advanced Materials* reported that thin films of this compound exhibit promising semiconducting characteristics. These findings suggest that thienopyridines could play a pivotal role in the development of next-generation organic electronics.

The synthesis of CAS No. 189019-45-2 involves a multi-step process that typically begins with the preparation of the thienopyridine core. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway. For example, a 2023 paper in *Chemical Science* introduced a palladium-catalyzed coupling reaction that facilitates the construction of the thienopyridine framework with high efficiency.

From an environmental perspective, understanding the stability and degradation pathways of thienopyridines is crucial for their safe application. A 2023 study published in *Environmental Science & Technology* investigated the photodegradation kinetics of CAS No. 189019-45-2 under simulated solar radiation conditions. The results indicated that this compound undergoes rapid degradation under UV light exposure due to its conjugated system.

In conclusion,thienopyridines, particularly CAS No. 189019-45-2, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new properties and functionalities of these molecules,the potential for innovation remains vast.